Cas no 79068-19-2 (D-Proline,3-(ethylthio)-, (3S)-rel- (9CI))

• Product Name: D-Proline,3-(ethylthio)-, (3S)-rel- (9CI)
• CAS No: 79068-19-2
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 554197
• PubChem ID: 121227253
• Update Time: 2025-04-19

D-Proline,3-(ethylthio)-, (3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline,3-(ethylthio)-, (3S)-rel- (9CI)
• DL-Proline,3-(ethylthio)-, cis-
• 79068-19-2
• (2S,3S)-3-(Ethylthio)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H13NO2S/c1-2-11-5-3-4-8-6(5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m0/s1
• InChI Key： HAGOWULQGGMWEQ-NTSWFWBYSA-N
• SMILES： S(CC)[C@H]1CCN[C@H]1C(=O)O

Computed Properties

• Exact Mass: 175.067
• Monoisotopic Mass: 175.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2
• Topological Polar Surface Area: 74.6A^2